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Compound of Interest

2-(2-1sopropyl-5-
Compound Name:
methylphenoxy)acetic acid

Cat. No.: B182958

For researchers, scientists, and drug development professionals seeking to procure 2-(2-
Isopropyl-5-methylphenoxy)acetic acid for investigational purposes, a variety of reputable
chemical suppliers offer this compound. This document provides a comprehensive overview of
available suppliers, potential research applications based on related compounds, and
generalized experimental protocols that can be adapted for its study.

Procurement of 2-(2-Isopropyl-5-
methylphenoxy)acetic Acid

This chemical compound, identified by the CAS Number 5333-40-4, is available from several
well-established suppliers catering to the research and development community. Purity levels
are typically high, ensuring the reliability of experimental outcomes.
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. Available .
Supplier . Purity Catalog Number
Quantities
Lab Pro Inc. 19 Min. 98.0% (GC,T) 11014-1GJ[1]
Matrix Scientific Inquire for details Not specified 097135[2]
TCI America (via
_ S 19, 59 298.0% (GC,T) 110141G, 110145GJ[3]
Fisher Scientific)
P&S Chemicals Inquire for details Not specified Not specified[4]
Sigma-Aldrich Inquire for details 98% AMBH97BA0284
LB445487BR,
Laibo Chem (via Orion - LB445488BR,
o 250mg, 1g, 5g, 25g Not specified
Cientific) LB445489BR,
LB445490BR[5][6]

Application Notes: Exploring Potential Research
Avenues

While direct research applications of 2-(2-Isopropyl-5-methylphenoxy)acetic acid are not
extensively documented in publicly available literature, the structural motif of phenoxyacetic
acid and its derivatives suggests several promising areas of investigation, particularly in the
realm of antimicrobial and metabolic research.

Antimicrobial Research

Derivatives of 2-(2-Isopropyl-5-methylphenoxy)acetic acid have been synthesized and
evaluated for their potential as antimicrobial agents. A study on novel 2-(2'-Isopropyl-5'-
methylphenoxy)acetyl amino acids and dipeptides, which use the title compound as a starting
material, demonstrated antibacterial and antifungal activities. This suggests that 2-(2-
Isopropyl-5-methylphenoxy)acetic acid itself could serve as a valuable scaffold or starting
material in the development of new antimicrobial drugs. Researchers could explore its intrinsic
activity against a panel of pathogenic bacteria and fungi.

Metabolic Disease Research
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Phenoxyacetic acid derivatives are structurally related to a class of drugs known as fibrates,
which are agonists of the Peroxisome Proliferator-Activated Receptors (PPARS). PPARs are
key regulators of lipid and glucose metabolism, making them important targets in the treatment
of dyslipidemia and type 2 diabetes. Although no direct studies link 2-(2-Isopropyl-5-
methylphenoxy)acetic acid to PPAR activation, its structural similarity to known PPAR
agonists warrants investigation into its potential effects on these nuclear receptors and its utility
in metabolic disease research.

Experimental Protocols

The following are generalized protocols that can be adapted for the investigation of 2-(2-
Isopropyl-5-methylphenoxy)acetic acid.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing
(Broth Microdilution)

This protocol is a standard method to determine the Minimum Inhibitory Concentration (MIC) of
a compound against microbial strains.

Materials:

o 2-(2-Isopropyl-5-methylphenoxy)acetic acid

Bacterial or fungal strains of interest

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

96-well microtiter plates

Spectrophotometer or plate reader
Procedure:

o Preparation of Stock Solution: Prepare a stock solution of 2-(2-lsopropyl-5-
methylphenoxy)acetic acid in a suitable solvent (e.g., DMSO).

» Serial Dilutions: Perform serial two-fold dilutions of the stock solution in the appropriate broth
medium in the wells of a 96-well plate to achieve a range of concentrations.
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 Inoculum Preparation: Prepare a standardized inoculum of the microbial strain as per CLSI
guidelines.

 Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include a positive
control (microbes in broth without the compound) and a negative control (broth only).

 Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for
bacteria, 35°C for 24-48 hours for fungi).

o MIC Determination: The MIC is the lowest concentration of the compound that completely
inhibits visible growth of the microorganism. This can be determined visually or by measuring
the optical density at 600 nm.

Protocol 2: PPAR Agonist Activity Screening (Luciferase
Reporter Assay)

This protocol can be used to screen for the compound's ability to activate PPARS.
Materials:

e 2-(2-Isopropyl-5-methylphenoxy)acetic acid

Cell line expressing a specific PPAR isoform (e.g., PPARa, PPARYy) and a luciferase reporter
gene under the control of a PPAR-responsive element (PPRE).

Cell culture medium and reagents

Luciferase assay system

Luminometer

Procedure:

o Cell Seeding: Seed the reporter cell line in a 96-well plate and allow them to adhere
overnight.

o Compound Treatment: Treat the cells with various concentrations of 2-(2-lsopropyl-5-
methylphenoxy)acetic acid. Include a vehicle control (e.g., DMSO) and a positive control
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(a known PPAR agonist).

 Incubation: Incubate the cells for a sufficient period (e.g., 18-24 hours) to allow for gene
expression.

o Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer
according to the manufacturer's instructions for the luciferase assay system.

o Data Analysis: An increase in luciferase activity compared to the vehicle control indicates
PPAR activation.

Logical Workflow for Investigating 2-(2-Isopropyl-5-
methylphenoxy)acetic Acid

The following diagram illustrates a logical workflow for the initial investigation of this compound.
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Figure 1. A logical workflow for the initial research and development stages of 2-(2-Isopropyl-
5-methylphenoxy)acetic acid.

Potential Sighaling Pathway Involvement

Should 2-(2-1sopropyl-5-methylphenoxy)acetic acid be identified as a PPAR agonist, it
would likely modulate the expression of genes involved in lipid and glucose metabolism. The
diagram below illustrates a simplified PPAR signaling pathway.
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Figure 2. A simplified diagram of the Peroxisome Proliferator-Activated Receptor (PPAR)
signaling pathway, a potential target for 2-(2-Isopropyl-5-methylphenoxy)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling 2-(2-Isopropyl-5-methylphenoxy)acetic Acid
for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182958#where-to-buy-2-2-isopropyl-5-
methylphenoxy-acetic-acid-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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